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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B3425117

Essential Safety and Handling Guide for 2-(4-
Chlorophenoxy)ethanol

This guide provides immediate, essential safety protocols and logistical information for handling
2-(4-Chlorophenoxy)ethanol (CAS No. 1892-43-9) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and mitigating risks.

Hazard Summary

2-(4-Chlorophenoxy)ethanol is a hazardous substance that requires careful handling.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, it presents the following primary hazards:

Acute Toxicity: Toxic or harmful if it comes into contact with the skin.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

Serious Eye Damage: Causes serious, potentially irreversible eye damage.[2][3][4]

Respiratory Irritation: May cause irritation to the respiratory tract.[1][2][3][4]

Acute Oral Toxicity: Harmful if swallowed.[3][4]

The signal word for this chemical is "Danger”.[1][2][3][4]
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Personal Protective Equipment (PPE) Requirements

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on
a thorough risk assessment of the specific procedures being performed.
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. _ ) Standard/Specificati
Protection Type Required Equipment Purpose
on
To protect against
ANSI Z87.1 or

Eye & Face Protection

Chemical Splash
Goggles

splashes that can
European Standard

cause serious eye
EN166[5][6]

damage.[2][3]

Face Shield (in
addition to goggles)

ANSI 787.1 or
European Standard
EN166[5][6]

Recommended for
procedures with a
high risk of splashing.

Skin & Body
Protection

Chemical-Resistant

Gloves

Consult ]
To prevent skin
manufacturer's data )
) contact, which can be
for resistance to ]
toxic and cause

irritation.[1][2]

chlorinated aromatic

compounds.

* Splash/Incidental

Contact: Nitrile gloves
(must be removed and
discarded immediately

after contact).[7]

*

Prolonged/Immersive
Contact: Butyl rubber
or Viton™ gloves are

recommended.[7][8]

Laboratory Coat

Standard lab coat.

To protect skin and
personal clothing from

contamination.[7]

Chemically Resistant

Apron

Worn over the lab

coat.

Recommended when
handling significant

quantities.[7]

Closed-Toe Shoes

N/A

Mandatory for all

laboratory work to
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protect feet from

spills.[7]
All work should be
conducted in a
Respiratory Protection Loca.l E.xhaust N/A certified chemical
Ventilation (LEV) fume hood to control
vapor/dust exposure.
[2][9]
Required if
engineering controls
NIOSH-Approved Varies by exposure are not sufficient to
Respirator level. maintain exposure

below permissible

limits.

Operational and Disposal Plans
Pre-Handling and Engineering Controls

» Risk Assessment: Before beginning work, perform a risk assessment for your specific
procedure.

 Information Review: Always consult the Safety Data Sheet (SDS) for 2-(4-
Chlorophenoxy)ethanol.[10]

o Ventilation: Ensure all handling of this chemical, including weighing and transfers, is
performed within a properly functioning chemical fume hood to minimize inhalation of dust or
vapors.[2][9]

o Emergency Equipment: Confirm that a safety shower and an eyewash station are readily
accessible and have been recently tested.[5][11][12]

Step-by-Step Handling Procedure

o Don PPE: Before entering the handling area, put on all required PPE as specified in the table
above (lab coat, goggles, appropriate gloves).
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Prepare Work Area: Ensure the chemical fume hood is clean and uncluttered. If necessary,
line the work surface with absorbent, disposable bench paper.

Chemical Transfer: Handle the substance carefully to avoid creating dust or splashes. Use
appropriate tools (spatulas, etc.) for transfers.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after
wearing gloves.[1][2][5] Decontaminate the work surface and any equipment used.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves first, followed by goggles and lab coat. Do not wear PPE outside of the laboratory.

Storage Plan

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2][5][13]
Temperature: Store at the recommended temperature of 2-8°C.[1]
Security: Store in a locked cabinet or area to restrict access.[4][5]

Incompatibilities: Keep away from strong oxidizing agents and acids.[11] Avoid heat, sparks,
and open flames.[13]

Spill and Emergency Plan

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15-20
minutes, holding the eyelids open.[2][14] Remove contact lenses if present and easy to do.
[2] Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2] Remove all contaminated clothing and wash it before reuse.[2][4] Seek
immediate medical attention due to the chemical's toxicity upon skin contact.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2][4]

Small Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand). Place the contaminated material into a sealed, labeled container for
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hazardous waste disposal.[11]

o Large Spill: Evacuate the area and contact your institution's Environmental Health & Safety
(EHS) department immediately.

Disposal Plan

o Chemical Waste: 2-(4-Chlorophenoxy)ethanol is considered hazardous waste.[2] It must
be disposed of through your institution's hazardous waste program. Do not dispose of it
down the drain.

o Contaminated Materials: All materials that have come into direct contact with the chemical,
including used gloves, absorbent paper, and empty containers, must be collected in a
sealed, clearly labeled hazardous waste container for disposal.[11]

» Labeling: Ensure all waste containers are accurately labeled with the chemical name and
associated hazards.

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when preparing to handle 2-(4-Chlorophenoxy)ethanol.
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Start: Prepare to Handle
2-(4-Chlorophenoxy)ethanol

Y

Assess Task:
- Quantity?
- Splash Potential?

- Aerosolization Risk?

Primary Control:
Work in a Chemical Fume Hood

Eye Protection Selection

Mandatory:
Chemical Splash Goggles

High Splash
Potential?

Add Face Shield

Skin & Body Protection

Mandatory:
Lab Coat & Closed-Toe Shoes

Select Gloves Based on Contact Type

Immgrsion

Incidental Contact:
Nitrile Gloves
(Change Immediately if Exposed)

Prolonged/Immersive Contact:
Butyl or Viton™ Gloves

Final PPE Check Complete:
Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(4-Chlorophenoxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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